An In-Depth Technical Guide to the Core Properties of D-Pentamannuronic Acid
An In-Depth Technical Guide to the Core Properties of D-Pentamannuronic Acid
For Researchers, Scientists, and Drug Development Professionals
Introduction
D-Pentamannuronic acid is an alginate oligosaccharide composed of five β-D-mannuronic acid units linked together. Alginates, naturally occurring polysaccharides found in the cell walls of brown algae and as a capsular polysaccharide in some bacteria, are composed of blocks of mannuronic acid (M-blocks) and guluronic acid (G-blocks). Oligomers derived from these polysaccharides, such as D-Pentamannuronic acid, are gaining significant attention in the scientific community for their potential therapeutic applications, including in the research of pain and vascular dementia. This technical guide provides a comprehensive overview of the core basic properties of D-Pentamannuronic acid, its potential biological activities, and detailed experimental protocols for its study.
Physicochemical Properties
A thorough understanding of the physicochemical properties of D-Pentamannuronic acid is fundamental for its application in research and drug development.
| Property | Value | Source |
| Molecular Formula | C₃₀H₄₂O₃₁ | [1][2] |
| Molecular Weight | 898.64 g/mol | [1] |
| CAS Number | 183668-50-0 | [1][2] |
| Appearance | White to off-white solid | [2] |
| Solubility | Soluble in water (≥ 100 mg/mL) | [1] |
| pKa (monomer) | 3.38 (for β-D-mannuronic acid) | [3][4] |
Note: The provided pKa value is for the monomeric unit, β-D-mannuronic acid. The pKa of the pentamer may vary due to the polymeric structure.
Stability Profile
The stability of D-Pentamannuronic acid is a critical factor for its handling, storage, and formulation.
| Condition | Stability | Recommendations | Source |
| Storage (Solid) | Stable at -20°C, protected from light. | Store in a tightly sealed container in a freezer. | [1] |
| Storage (in Solution) | -80°C for up to 6 months; -20°C for up to 1 month (protect from light). | Aliquot solutions to avoid repeated freeze-thaw cycles. For aqueous solutions, sterile filter using a 0.22 µm filter before use. | [1] |
| pH and Temperature | General stability for polyuronic acids is observed between pH 1-9 at room temperature. Degradation can occur at elevated temperatures and under strongly acidic or alkaline conditions. | Conduct specific stability studies for the intended application and formulation. | [5] |
Biological Activity and Potential Signaling Pathways
Research suggests that mannuronic acid and its oligomers possess anti-inflammatory and neuroprotective properties. While direct studies on D-Pentamannuronic acid are emerging, evidence from related compounds points towards the modulation of key inflammatory signaling pathways.
Anti-Inflammatory Effects and TLR4 Signaling
β-D-mannuronic acid has been shown to act as an antagonist of Toll-like receptor 4 (TLR4). TLR4 is a key pattern recognition receptor of the innate immune system that, upon activation by ligands such as lipopolysaccharide (LPS), triggers a downstream signaling cascade leading to the production of pro-inflammatory cytokines. By inhibiting TLR4, mannuronic acid oligomers may suppress the activation of downstream signaling molecules like MyD88 and subsequently inhibit the nuclear translocation of NF-κB, a critical transcription factor for inflammatory gene expression.
Caption: Potential inhibition of the TLR4 signaling pathway by D-Pentamannuronic acid.
Neuroprotective Effects
The anti-inflammatory properties of mannuronic acid oligomers may contribute to their observed neuroprotective effects. By reducing neuroinflammation, these compounds could mitigate neuronal damage in conditions like vascular dementia and Alzheimer's disease. Further research is needed to elucidate the precise mechanisms of neuroprotection.
Experimental Protocols
Extraction and Purification of Alginate Oligosaccharides
This protocol describes a general method for obtaining alginate oligosaccharides, including D-Pentamannuronic acid, from brown algae.
Caption: General workflow for the extraction and purification of alginate oligosaccharides.
Methodology:
-
Pre-treatment of Brown Algae: The raw seaweed is washed with dilute acid to remove interfering substances and then treated with solvents like ethanol (B145695) to remove pigments and lipids.
-
Alginate Extraction: The pre-treated algae are subjected to alkaline extraction (e.g., with sodium carbonate) to solubilize the alginate.
-
Enzymatic Hydrolysis: The extracted sodium alginate is dissolved in a suitable buffer (e.g., 50 mM Tris-HCl, pH 7.5) and incubated with a specific alginate lyase that cleaves the polysaccharide into smaller oligosaccharides. The reaction is typically carried out at 40°C for a defined period (e.g., 6 hours) and terminated by heat inactivation of the enzyme.
-
Purification: The resulting oligosaccharide mixture is purified using a combination of centrifugation, filtration, and chromatographic techniques. Anion-exchange chromatography is particularly effective for separating the acidic oligosaccharides based on their charge.
-
Desalting and Lyophilization: The purified oligosaccharide fractions are desalted (e.g., by electrodialysis or size-exclusion chromatography) and then lyophilized to obtain a dry powder.
Analysis by High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)
This protocol provides a general framework for the analysis of D-Pentamannuronic acid.
Caption: Experimental workflow for the HPLC-MS analysis of D-Pentamannuronic acid.
Methodology:
-
Sample Preparation: For biological samples like plasma or urine, a protein precipitation step is typically required. This can be achieved by adding a cold solvent such as methanol, followed by centrifugation to remove the precipitated proteins.
-
HPLC Separation: The supernatant is injected into an HPLC system. For the separation of acidic oligosaccharides, high-performance anion-exchange chromatography (HPAEC) is often employed. Alternatively, reversed-phase chromatography can be used after derivatization.
-
Column: A suitable anion-exchange column (e.g., DEAE).
-
Mobile Phase: A gradient of a salt solution (e.g., ammonium (B1175870) formate) is used to elute the oligosaccharides.
-
Detection: Pulsed Amperometric Detection (PAD) or UV detection can be used in conjunction with mass spectrometry.
-
-
Mass Spectrometry Detection: The eluent from the HPLC is introduced into a mass spectrometer, typically equipped with an electrospray ionization (ESI) source. Tandem mass spectrometry (MS/MS) can be used for structural confirmation and quantification.
-
Ionization Mode: Negative ion mode is generally preferred for acidic compounds.
-
Analysis Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) can be used for targeted quantification.
-
Conclusion
D-Pentamannuronic acid is a promising alginate oligosaccharide with potential therapeutic applications stemming from its anti-inflammatory and neuroprotective properties. This technical guide provides a foundational understanding of its core properties and outlines key experimental methodologies for its study. Further research is warranted to fully elucidate its mechanisms of action and to explore its full therapeutic potential in various disease models. The provided protocols and data serve as a valuable resource for researchers, scientists, and drug development professionals embarking on the investigation of this intriguing biomolecule.
